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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B12422466 Get Quote

For researchers, scientists, and drug development professionals, meticulous adherence to

safety protocols is paramount for both personal safety and research integrity. This guide

provides comprehensive, immediate, and essential safety and logistical information for the

handling and disposal of N-Acetyl-DL-alanine-d7. While specific data for the deuterated form

is not readily available, the following procedures are based on the safety profiles of the closely

related, non-deuterated compounds N-Acetyl-DL-alanine, N-Acetyl-L-alanine, and N-Acetyl-D-

alanine, which are not classified as hazardous substances.[1][2][3]

Personal Protective Equipment (PPE)
When handling N-Acetyl-DL-alanine-d7, particularly in its solid, powdered form, the primary

safety concerns are the prevention of skin and eye contact, and the inhalation of dust.[4] The

following table summarizes the recommended PPE to mitigate these risks.
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Protection Type Specific PPE
Standard/Specificat
ion

Purpose

Eye Protection

Safety glasses with

side shields or

goggles

OSHA 29 CFR

1910.133 or European

Standard EN166

To prevent eye

contact with airborne

powder.[1][4]

Hand Protection
Chemical-resistant

gloves (e.g., Nitrile)
EN 374

To prevent direct skin

contact.[4]

Body Protection

Laboratory coat or

other protective

clothing

N/A

To prevent

contamination of

personal clothing.[4]

Respiratory Protection

NIOSH (US) or EN

143 (EU) approved

particulate filter

respirator (e.g., N95)

Recommended when

there is a likelihood of

dust formation.[4][5]

Operational Plan: Safe Handling Protocol
Adherence to a standardized operational workflow is critical for minimizing exposure and

ensuring a safe laboratory environment.

Experimental Workflow: From Receipt to Storage
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Figure 1: Operational Workflow for N-Acetyl-DL-alanine-d7

Receiving and Inspection

Don Appropriate PPE

Before Handling

Weighing and Aliquoting

Solution Preparation

Experimentation

Decontamination of Work Area

Post-Experiment

Proper Storage of Unused Material

Click to download full resolution via product page

Figure 1: Operational Workflow for N-Acetyl-DL-alanine-d7

Step-by-Step Handling Procedure:
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Receiving and Inspection: Upon receipt, visually inspect the container for any damage or

leaks.

Don Appropriate PPE: Before opening the container, put on all recommended personal

protective equipment as detailed in the PPE table.

Weighing and Aliquoting: If possible, conduct weighing and aliquoting in a chemical fume

hood or a designated area with good ventilation to minimize dust inhalation.[5] Use

appropriate tools (e.g., spatulas, weighing paper).

Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing and dust generation.

Experimentation: Handle the compound and any prepared solutions in a well-ventilated area.

[6] Avoid direct contact with skin and eyes.[6]

Decontamination of Work Area: After handling, thoroughly clean and decontaminate the work

surfaces.

Proper Storage of Unused Material: Store the remaining N-Acetyl-DL-alanine-d7 in a tightly

sealed container in a cool, dry, and well-ventilated place.[5][7] Recommended storage

temperature is between 2-8°C.[5][7]

Disposal Plan
Proper disposal of N-Acetyl-DL-alanine-d7 and its containers is crucial for environmental

safety and regulatory compliance.

Disposal Decision Workflow
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Figure 2: Disposal Decision Workflow
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Figure 2: Disposal Decision Workflow

Step-by-Step Disposal Protocol:

Waste Characterization: N-Acetyl-DL-alanine-d7 is not classified as a hazardous

substance, so it can generally be disposed of as non-hazardous chemical waste.[1][3]

However, always consult your institution's specific waste disposal guidelines.

Solid Waste: Collect unused or surplus material, as well as any contaminated disposables

(e.g., weighing paper, gloves), in a suitable, labeled container for solid chemical waste.[5]

Liquid Waste: Collect solutions of N-Acetyl-DL-alanine-d7 in a designated container for

non-hazardous aqueous waste. Do not pour down the drain unless permitted by local
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regulations.

Empty Containers: Rinse empty containers with a suitable solvent (e.g., water). Dispose of

the rinsate as liquid chemical waste. The cleaned container can then be disposed of as

regular laboratory glass or plastic waste.[4]

Quantitative Data
The following table summarizes the known physical and chemical properties of the closely

related compound, N-Acetyl-L-alanine, which can be used as a reference.

Property Value

Molecular Formula C5H9NO3

Molecular Weight 131.13 g/mol

Appearance White Crystalline Solid

Melting Point 122 - 128 °C / 251.6 - 262.4 °F[1]

Solubility Information not readily available

Storage Temperature 2 - 8 °C[5][7]

By following these guidelines, researchers can handle N-Acetyl-DL-alanine-d7 safely and

effectively, ensuring a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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